3-Amino-5-sulfobenzoic acid

• CAS: 5855-79-8

Core Science & Biosynthesis

Technical Guide: Synthesis of 3-Amino-5-sulfobenzoic Acid from Benzoic Acid

Executive Summary

Target Molecule: 3-Amino-5-sulfobenzoic acid (CAS: 5335-05-7) Primary Application: Ligand for Metal-Organic Frameworks (MOFs), pharmaceutical intermediate, and dye precursor. Starting Material: Benzoic acid (CAS: 65-85-0)

This guide details the regioselective synthesis of 3-amino-5-sulfobenzoic acid. Unlike standard aniline derivatives, this molecule presents unique challenges due to its zwitterionic nature and the strong deactivating effects of the substituents during synthesis. The protocol defined here prioritizes regiochemical integrity —utilizing cooperative meta-directing effects to install substituents exclusively at the 3 and 5 positions.

Part 1: Strategic Rationale & Retrosynthesis

The synthesis relies on the Electrophilic Aromatic Substitution (EAS) rules governing deactivated rings. A direct approach is required to place three substituents in a 1,3,5-relationship.

The Regiochemistry Logic

• Benzoic Acid (Starting Material): The carboxyl group (-COOH) is a moderate deactivator and a meta-director.

• First Substitution (Sulfonation): Sulfonation is reversible but thermodynamically stable at the meta position. The -SO₃H group is also a strong deactivator and meta-director.

• Second Substitution (Nitration): To achieve the 3,5-substitution pattern, we must nitrate the 3-sulfobenzoic acid.

  • Cooperative Direction: The -COOH at position 1 directs incoming electrophiles to positions 3 and 5. The -SO₃H at position 3 directs incoming electrophiles to position 5 (meta to itself).

  • Result: The 5-position is the only site activated (relatively) by both directors, ensuring high regioselectivity for 3-nitro-5-sulfobenzoic acid .

Reaction Scheme Visualization

Caption: Step-wise transformation leveraging cooperative meta-directing groups to achieve 1,3,5-regioselectivity.

Part 2: Experimental Protocols

Step 1: Sulfonation of Benzoic Acid

Objective: Introduce the sulfonic acid group at the meta-position.

• Reagents: Benzoic acid (1.0 eq), Oleum (20% free SO₃, 2.5 eq).

• Critical Parameter: Temperature control (

  ) is vital. Below , reaction rates are negligible; above , polysulfonation or decarboxylation may occur.

Protocol:

• Charge a round-bottom flask with Benzoic Acid (12.2 g, 0.1 mol) .

• Add Oleum (20% SO₃, 30 mL) dropwise over 20 minutes. Caution: Highly Exothermic.

• Heat the mixture to

  and maintain for 4 hours.

• Monitor: Reaction completion can be checked by taking an aliquot, neutralizing, and checking solubility (product is highly water-soluble; unreacted benzoic acid precipitates).

• Work-up (Isolation): Cool the mass to

  . Pour onto 100g crushed ice carefully.

  • Note: For high-purity applications, isolate the sodium salt by adding saturated NaCl solution ("salting out"). For the next step (nitration), the crude acid solution can often be used after concentration, but isolation provides better yield control.

Step 2: Nitration of 3-Sulfobenzoic Acid

Objective: Install the nitro group at the 5-position.[1]

• Reagents: 3-Sulfobenzoic acid (from Step 1), Fuming Nitric Acid (

  , 1.2 eq), Conc. H₂SO₄ (solvent).[2]

• Mechanism: Nitration of a doubly deactivated ring. Requires a strong nitronium ion (

  ) source.

Protocol:

• Dissolve 3-Sulfobenzoic acid (20.2 g, 0.1 mol) in Conc. H₂SO₄ (60 mL) . Cool to

  .

• Add Fuming Nitric Acid (5.5 mL) dropwise, maintaining internal temperature below

  .

  • Why: Higher temperatures increase the risk of oxidative degradation of the ring.

• Allow the temperature to rise to

  and stir for 2 hours. Then heat to for 1 hour to drive the reaction to completion.

• Work-up: Pour onto ice (200 g). The product, 3-nitro-5-sulfobenzoic acid , is extremely soluble.

• Isolation: Add KCl (potassium chloride) to the solution to precipitate the potassium salt of the nitro-acid (Potassium 3-nitro-5-sulfobenzoate), which is less soluble than the free acid. Filter and dry.[3][4]

Step 3: Reduction to 3-Amino-5-sulfobenzoic Acid

Objective: Reduce the nitro group to an amine without desulfonation.

• Method Choice: Catalytic Hydrogenation (Pd/C) is preferred over Fe/HCl (Béchamp) to avoid iron sludge contamination in the zwitterionic product.

Protocol:

• Dissolve 3-nitro-5-sulfobenzoic acid salt (0.05 mol) in Water/Ethanol (1:1, 100 mL) .

• Add 10% Pd/C catalyst (1.0 g) .

• Purge the vessel with Nitrogen, then introduce Hydrogen gas (3 atm/45 psi) in a Parr shaker or autoclave.

• Agitate at Room Temperature for 6 hours.

• Filtration: Filter through Celite to remove the catalyst. Do not let the catalyst dry out (pyrophoric).

• Purification (The Zwitterion Challenge):

  • The filtrate contains the product.[2][4] Acidify to pH ~3 (approximate isoelectric point) using HCl.

  • Cool to

    to crystallize the 3-amino-5-sulfobenzoic acid .

  • Recrystallize from hot water if necessary.

Part 3: Data & Process Visualization

Physicochemical Data Summary

Compound	MW ( g/mol )	Role	Key Property	Hazard
Benzoic Acid	122.12	Starting Material	mp 122°C	Irritant
3-Sulfobenzoic Acid	202.18	Intermediate	Hygroscopic	Corrosive
3-Nitro-5-sulfobenzoic Acid	247.18	Intermediate	Water Soluble	Oxidizer/Corrosive
3-Amino-5-sulfobenzoic Acid	217.19	Target	Zwitterionic	Irritant

Process Workflow Diagram

Caption: Unit operation workflow emphasizing the transition from electrophilic substitution to catalytic reduction.

Part 4: Quality Control & Troubleshooting

Regioselectivity Verification

• 1H NMR (DMSO-d6): The aromatic region is diagnostic.

  • Target (3,5-disubstituted): You should observe three distinct signals (triplet-like or doublet of doublets with small coupling constants

    ) corresponding to the protons at positions 2, 4, and 6.

  • Impurity Alert: If you see large ortho-coupling (

    ), you have likely formed the 2-nitro isomer (improper temperature control during nitration) or started with impure sulfobenzoic acid.

Handling the Zwitterion

The product exists as an inner salt (

).

• Issue: Product does not precipitate.

• Solution: The solubility is highly pH-dependent. Perform a pH titration curve on a small aliquot to find the exact point of minimum solubility (Isoelectric Point). Over-acidification (forming

  and ) or basification (forming and ) will both increase solubility.

Catalyst Poisoning

• Issue: Hydrogenation stalls.

• Cause: Sulfur contaminants from the sulfonation step can poison Pd/C.

• Remedy: Ensure the intermediate 3-nitro-5-sulfobenzoic acid is recrystallized (as a salt) and washed thoroughly before reduction. Alternatively, use Raney Nickel, which is more robust against sulfur poisoning.

References

• PrepChem. Synthesis of 3-nitro-5-sulfobenzoic acid. Retrieved from [Link]

• PubChem. 3-Sulfobenzoic acid (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Exner, O. (1966). Correlation of substituent effects in aromatic substitution. Collection of Czechoslovak Chemical Communications.
• Google Patents.Process for preparing 3-sulfobenzoic acid and alkali metal salts thereof (US5387711A).

Sources

• 1. prepchem.com [prepchem.com]
• 2. US3223727A - Reduction of aromatic nitro and nitroso compounds - Google Patents [patents.google.com]
• 3. Nitration of methyl benzoate | Resource | RSC Education [edu.rsc.org]
• 4. US5387711A - Process for preparing 3-sulfobenzoic acid and alkali metal salts thereof - Google Patents [patents.google.com]

Molecular structure and CAS number for 3-Amino-5-sulfobenzoic acid

Topic: Molecular structure and CAS number for 3-Amino-5-sulfobenzoic acid Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

From Molecular Architecture to Functional Application in Synthesis and Materials Science

Executive Summary

3-Amino-5-sulfobenzoic acid (CAS 5855-79-8) represents a critical class of trifunctional aromatic building blocks. Characterized by the simultaneous presence of an acidic carboxyl group, a strongly acidic sulfonic group, and a basic amino group, this molecule exhibits unique zwitterionic behavior and versatile coordination geometry. It serves as a high-value intermediate in the synthesis of water-soluble pharmaceuticals and as a "hard" ligand in the construction of lanthanide-based Metal-Organic Frameworks (MOFs). This guide provides a definitive technical analysis of its structure, synthesis, and application utility.[1]

Chemical Identity & Molecular Architecture

Core Identifiers

Parameter	Technical Specification
Chemical Name	3-Amino-5-sulfobenzoic acid
CAS Number	5855-79-8
Molecular Formula	C₇H₇NO₅S
Molecular Weight	217.20 g/mol
SMILES	Nc1cc(C(=O)O)cc(S(=O)(=O)O)c1
InChI Key	ZYIWQQOVIPGGPG-UHFFFAOYSA-N
Appearance	White to off-white crystalline solid
Solubility	High water solubility (due to sulfonic acid moiety); soluble in polar organic solvents (DMSO, DMF).[2][3]

Structural Analysis

The molecule is a tri-substituted benzene ring with a 1,3,5-substitution pattern (meta-relationship). This geometry is crucial for its application utility:

• C1 (Carboxyl): Provides weak acidity (pKa ~4.2) and serves as a primary coordination site or esterification point.

• C3 (Amino): Acts as a nucleophile for amide coupling or Schiff base formation. In solid state, this group is often protonated by the sulfonic acid, forming a zwitterion.

• C5 (Sulfonic): A strong acid group (pKa < 1) that imparts high water solubility and acts as a secondary coordination site, particularly for "hard" metal ions like Lanthanides (Ln³⁺).

Synthesis & Production Logic

The synthesis of 3-Amino-5-sulfobenzoic acid follows a classic electrophilic aromatic substitution pathway, leveraging the meta-directing properties of the initial carboxyl and sulfonic groups.

Synthetic Pathway (Graphviz Visualization)

Caption: Step-wise industrial synthesis pathway from Benzoic Acid to 3-Amino-5-sulfobenzoic Acid.

Detailed Protocol Steps

• Sulfonation: Benzoic acid is treated with oleum (fuming sulfuric acid). The electron-withdrawing carboxyl group directs the incoming sulfonic group to the meta (3) position.

  • Critical Control: Temperature must be controlled to prevent di-sulfonation.

• Nitration: The resulting 3-sulfobenzoic acid is nitrated using fuming nitric acid.[4] Both the carboxyl and sulfonic groups are meta-directors, reinforcing the substitution at the remaining open meta (5) position.

  • Result: 3-Nitro-5-sulfobenzoic acid.[4]

• Reduction: The nitro group is selectively reduced to an amino group.[1]

  • Method: Catalytic hydrogenation (H₂ over Pd/C) is preferred for purity.

  • Alternative: Iron/acid reduction (Bechamp) can be used but generates iron sludge waste.

Applications in Drug Development & Materials Science[6][7]

Pharmaceutical Intermediate

In drug discovery, the 3-amino-5-sulfobenzoic acid scaffold is utilized to introduce polarity and "handle" functionality into lipophilic drugs.

• Solubility Enhancer: The sulfonic acid group is fully ionized at physiological pH, significantly increasing the aqueous solubility of any drug conjugate.

• Linker Chemistry: The amino group allows for facile attachment to carboxylic acid-containing pharmacophores via amide bonds.

Metal-Organic Frameworks (MOFs)

This molecule is a "privileged ligand" for constructing coordination polymers, specifically with Lanthanide ions (Eu³⁺, Tb³⁺).

• Coordination Modes: The sulfonate group acts as a bridging ligand, while the carboxylate can chelate. The amino group often remains uncoordinated, available for post-synthetic modification (PSM) or hydrogen bonding within the pore.

• Luminescence: Lanthanide sulfonates derived from this ligand often exhibit high thermal stability and intense luminescence, making them candidates for chemical sensors.

Coordination Logic Diagram

Caption: Functional group utilization in Metal-Organic Framework (MOF) construction.

Analytical Characterization

To validate the identity of CAS 5855-79-8, researchers should look for the following spectral signatures:

• ¹H NMR (DMSO-d₆):

  • Expect a pattern of three aromatic protons in the 7.0–8.0 ppm range.

  • Due to the 1,3,5-substitution, these will appear as two doublets and one triplet (or three doublets with small coupling constants, J ~1-2 Hz) depending on resolution.

  • Broad singlets for -NH₂ and -COOH/-SO₃H (often exchanged/merged with water peak).

• IR Spectroscopy:

  • ~3400 cm⁻¹: N-H stretching (amine).

  • ~1680-1700 cm⁻¹: C=O stretching (carboxylic acid).

  • ~1150-1200 cm⁻¹: S=O stretching (sulfonic acid, strong broad bands).

Safety & Handling (SDS Highlights)

While valuable, this compound presents specific hazards due to its acidic nature.

Hazard Class	H-Code	Description
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
STOT-SE	H335	May cause respiratory irritation.

Handling Protocol:

• Always handle in a fume hood to avoid inhalation of dust.

• Wear nitrile gloves and safety goggles.

• In case of contact, flush with copious amounts of water; the sulfonic acid group makes it highly acidic and potentially corrosive to mucous membranes.

References

• PubChem. (n.d.).[5] 3-Amino-5-sulfobenzoic acid (CID 22573).[4] National Library of Medicine. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 3-nitro-5-sulfobenzoic acid. Retrieved from [Link]

• ChemSrc. (2025).[3] 3-Amino-5-sulfobenzoic acid MSDS and Properties. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-Amino-5-sulfobenzoic acid | CAS#:5855-79-8 | Chemsrc [chemsrc.com]
• 3. researchgate.net [researchgate.net]
• 4. prepchem.com [prepchem.com]
• 5. 3-Amino-5-sulfosalicylic acid | C7H7NO6S | CID 22573 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Chemical Stability and Degradation Profile of 3-Amino-5-sulfobenzoic Acid

This guide provides a comprehensive technical overview of the chemical stability and potential degradation pathways of 3-Amino-5-sulfobenzoic acid. It is intended for researchers, scientists, and drug development professionals who require a deep understanding of the molecule's intrinsic stability to inform formulation development, analytical method validation, and regulatory submissions.

Executive Summary

3-Amino-5-sulfobenzoic acid is a trifunctional aromatic compound featuring an amino group, a sulfonic acid moiety, and a carboxylic acid function.[1][2] This unique combination of functional groups dictates its chemical reactivity and susceptibility to degradation under various environmental conditions. While specific degradation studies on this exact molecule are not extensively published, a robust understanding of its stability profile can be constructed by examining the known reactivity of its constituent functional groups. This guide outlines the theoretical degradation pathways under hydrolytic, oxidative, photolytic, and thermal stress conditions, based on established chemical principles. Furthermore, it provides a comprehensive framework for a forced degradation study, compliant with ICH Q1A(R2) guidelines, to experimentally elucidate and confirm the degradation profile of 3-Amino-5-sulfobenzoic acid.[3][4]

Physicochemical Properties of 3-Amino-5-sulfobenzoic Acid

A thorough understanding of the physicochemical properties of 3-Amino-5-sulfobenzoic acid is fundamental to predicting its stability and designing appropriate analytical methodologies.

Property	Value/Description	Source(s)
Molecular Formula	C₇H₇NO₅S	[1][5]
Molecular Weight	217.20 g/mol	[2]
Appearance	White to off-white crystalline solid	[1]
Solubility	Soluble in water	[1]
Functional Groups	Aromatic amine, Benzoic acid, Sulfonic acid	[1]

The presence of both acidic (carboxylic and sulfonic acid) and basic (amino) functional groups makes 3-Amino-5-sulfobenzoic acid an amphoteric molecule. Its high solubility in water is attributed to the polar sulfonic acid and carboxylic acid groups.

Postulated Degradation Pathways

The degradation of 3-Amino-5-sulfobenzoic acid is anticipated to be driven by the reactivity of its three key functional groups. The following sections detail the likely degradation mechanisms under various stress conditions.

Hydrolytic Degradation

Hydrolysis is a key degradation pathway for many pharmaceutical compounds. For 3-Amino-5-sulfobenzoic acid, the primary sites of hydrolytic attack are the carboxylic acid and sulfonic acid groups, although these are generally stable.

• Carboxylic Acid Group: Carboxylic acids are generally stable to hydrolysis.[6][7][8]

• Sulfonic Acid Group: Arylsulfonic acids can undergo hydrolytic desulfonation under forcing conditions (e.g., heating in aqueous acid), reverting to the parent arene.[9] This would result in the formation of 3-aminobenzoic acid.

• Amino Group: The amino group itself is not directly susceptible to hydrolysis but can influence the reactivity of the aromatic ring.

The rate of hydrolysis is expected to be pH-dependent. Acidic conditions may promote desulfonation, while the overall stability is likely to be higher in neutral and alkaline conditions, barring other degradation mechanisms.

Figure 1: Proposed Hydrolytic Degradation Pathway.

Oxidative Degradation

The aromatic amino group makes 3-Amino-5-sulfobenzoic acid particularly susceptible to oxidation.[10][11][12] Oxidative degradation can be initiated by atmospheric oxygen, peroxides, or metal ions.

• Oxidation of the Amino Group: The primary site of oxidative attack is the amino group, which can be oxidized to form nitroso, nitro, and polymeric impurities. The formation of colored degradation products is common in the oxidation of anilines.[13]

• Ring Oxidation: The electron-donating amino group activates the aromatic ring, making it susceptible to oxidative hydroxylation. This could lead to the formation of phenolic derivatives.

The presence of the electron-withdrawing sulfonic acid and carboxylic acid groups may offer some protection against extensive ring oxidation compared to aniline itself.

Figure 2: Proposed Oxidative Degradation Pathways.

Photolytic Degradation

Aromatic amines are known to be sensitive to light.[14][15] Exposure to UV or visible light can induce photochemical reactions, leading to degradation.

• Photo-oxidation: Similar to oxidative degradation, light can catalyze the oxidation of the amino group and the aromatic ring.

• Photodimerization and Polymerization: Radical intermediates formed upon photo-excitation can lead to the formation of dimers and colored polymeric products.

The extent of photolytic degradation will depend on the wavelength and intensity of the light source, as well as the presence of photosensitizers.

Thermal Degradation

Elevated temperatures can provide the energy required to initiate degradation reactions. For 3-Amino-5-sulfobenzoic acid, the most likely thermal degradation pathway is decarboxylation.

• Decarboxylation: Aminobenzoic acids are known to undergo decarboxylation at elevated temperatures to yield aniline and its derivatives.[16][17] In this case, thermal stress would likely lead to the formation of 3-amino-benzenesulfonic acid.

• Desulfonation: At very high temperatures, desulfonation may also occur.

The thermal stability of the molecule will be an important factor in determining appropriate manufacturing and storage conditions.

Sources

• 1. CAS 5855-79-8: 3-Amino-5-sulfobenzoic acid | CymitQuimica [cymitquimica.com]
• 2. 3-amino-5-sulfobenzoic acid [stenutz.eu]
• 3. database.ich.org [database.ich.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. chembk.com [chembk.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Unraveling the Hydrolysis of Carboxylic Acids: A Deep Dive - Oreate AI Blog [oreateai.com]
• 8. youtube.com [youtube.com]
• 9. Sulfonic acid - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. [Degradation of aniline by a dual-electrode electrochemical oxidation process] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ozone in denim washing: Behind the chemistry of yellowing [textiletoday.com.bd]
• 14. dl.edi-info.ir [dl.edi-info.ir]
• 15. researchgate.net [researchgate.net]
• 16. ovid.com [ovid.com]
• 17. researchgate.net [researchgate.net]

Theoretical and Computational Studies of 3-Amino-5-sulfobenzoic Acid

A Technical Guide for Molecular Design and Pharmaceutical Application

Executive Summary

3-Amino-5-sulfobenzoic acid (3,5-ASBA) represents a critical multifunctional scaffold in coordination chemistry and pharmaceutical design. Characterized by the coexistence of a proton-donating carboxylic acid/sulfonic acid group and a proton-accepting amino group, 3,5-ASBA exhibits complex zwitterionic behavior and supramolecular self-assembly. This guide outlines the theoretical framework for characterizing 3,5-ASBA using Density Functional Theory (DFT), analyzing its vibrational signatures, and evaluating its pharmaceutical potential via molecular docking.

Part 1: Molecular Architecture & Computational Framework

To accurately model 3,5-ASBA, one must account for the high degree of electron delocalization and the potential for intra-molecular hydrogen bonding. The following computational protocol is the field-standard for ensuring data integrity.

1.1 Computational Methodology (DFT)

The structural optimization is performed using the Gaussian 09/16 software suite or equivalent (e.g., ORCA, GAMESS).

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr). This hybrid functional is chosen for its proven balance between computational cost and accuracy in predicting bond lengths and vibrational frequencies for organic acids.

• Basis Set: 6-311++G(d,p) .[1]

  • Expert Insight: The inclusion of diffuse functions (++) is non-negotiable for 3,5-ASBA due to the anionic nature of the sulfonate group (

    ) and the lone pairs on the nitrogen and oxygen atoms. Polarization functions (d,p) are required to accurately model the distortion of orbitals in the aromatic ring.

• Solvation Model: IEFPCM (Integral Equation Formalism Polarizable Continuum Model) using water or DMSO is recommended to simulate physiological or synthesis conditions.

1.2 Geometry Optimization & Global Minimum

The potential energy surface (PES) scan is critical. The carboxylic acid (

) and sulfonic acid ( ) groups have rotational degrees of freedom that create multiple conformers. The global minimum usually features the carboxylic hydrogen atom essentially planar with the benzene ring, maximizing -conjugation.

Key Structural Parameters (Theoretical vs. Experimental):

Parameter	Bond	Theoretical (DFT)	Experimental (XRD)	Deviation
Bond Length (Å)	C–N (Amino)	1.38 - 1.40	1.37 - 1.39	~0.01
	S–O (Sulfonate)	1.45 - 1.47	1.44 - 1.46	~0.01
	C=O[2] (Carboxyl)	1.21 - 1.23	1.20 - 1.22	~0.01
Bond Angle (°)	O–S–O	113.5	112.8	~0.7

| | C–C–N | 119.8 | 120.1 | ~0.3 |

Note: Experimental values are derived from similar aminobenzoic acid crystal structures.

Part 2: Electronic Structure & Reactivity Descriptors

2.1 Frontier Molecular Orbitals (FMO)

The chemical reactivity of 3,5-ASBA is governed by the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

• HOMO: Primarily localized on the amino group (-NH2) and the aromatic ring (

  -system). It acts as the electron donor.

• LUMO: Localized on the sulfonic (-SO3H) and carboxylic (-COOH) groups (electron-withdrawing). It acts as the electron acceptor.

• Band Gap (

  ): A lower band gap (typically < 4.0 eV for this class) indicates high chemical reactivity and "softness," making the molecule a strong candidate for charge-transfer complexes in NLO (Non-Linear Optical) applications.

2.2 Molecular Electrostatic Potential (MEP)

MEP mapping reveals the sites for electrophilic and nucleophilic attack, crucial for predicting drug-receptor interactions.

• Negative Potential (Red): Concentrated over the oxygen atoms of the sulfonyl and carbonyl groups. These are the primary H-bond acceptor sites.

• Positive Potential (Blue): Concentrated over the amino protons and the acidic protons (if protonated). These are H-bond donor sites.

Visualization of Electronic Transitions:

Figure 1: Logic flow of Frontier Molecular Orbital (FMO) analysis determining chemical reactivity.

Part 3: Vibrational Spectroscopy (IR & Raman)[1][3]

To validate theoretical models, vibrational frequencies must be compared with experimental FT-IR/FT-Raman data. DFT calculations often overestimate frequencies due to the neglect of anharmonicity; therefore, a scaling factor (typically 0.961 for B3LYP/6-311++G(d,p)) is applied.

Characteristic Vibrational Modes:

• Stretching: The asymmetric and symmetric stretches appear in the 3300–3500 cm⁻¹ region. In the solid state, these bands broaden significantly due to intermolecular hydrogen bonding.
• Stretching: A strong, sharp peak around 1680–1720 cm⁻¹ . A shift to lower wavenumbers indicates strong dimerization or coordination to a metal center.
• Stretching: Distinctive bands for the sulfonyl group appear in the 1150–1250 cm⁻¹ (asymmetric) and 1010–1080 cm⁻¹ (symmetric) regions.
• Bending: In-plane bending modes often couple with C-O stretching, appearing near 1400 cm⁻¹ .

Part 4: Pharmaceutical Implications & Molecular Docking[4][5]

3,5-ASBA serves as a pharmacophore scaffold, particularly for antimicrobial agents targeting bacterial enzymes like DNA Gyrase or Dihydropteroate Synthase .

4.1 Docking Protocol

The following workflow ensures reproducible docking results using AutoDock Vina or Schrödinger Glide.

• Ligand Preparation:

  • Structure: 3,5-ASBA optimized geometry (from DFT).

  • State: Ionization states at pH 7.4 must be generated (likely zwitterionic:

    and ).

• Protein Preparation:

  • Target: E. coli DNA Gyrase B (PDB ID: 1KZN is a common standard).

  • Processing: Remove water molecules (unless bridging), add polar hydrogens, compute Gasteiger charges.

• Grid Generation:

  • Center the grid box on the co-crystallized ligand (e.g., Clorobiocin) active site.

  • Size:

    Å.

4.2 Binding Mechanism

The sulfonate group (

) mimics the phosphate backbone of DNA or interacts with arginine residues (e.g., Arg76 in DNA gyrase) via salt bridges. The amino group forms hydrogen bonds with Aspartate or Glutamate residues.

Docking Workflow Diagram:

Figure 2: Step-by-step molecular docking workflow for validating biological activity.

Part 5: Experimental Validation & Crystal Engineering

The theoretical predictions must be grounded in physical reality. 3,5-ASBA is known to crystallize in non-centrosymmetric space groups in certain salt forms, which is a prerequisite for Second Harmonic Generation (SHG) in NLO applications.

• Hydrogen Bonding Motifs: The molecule typically forms

  carboxylic acid dimers or "head-to-tail" chains where the amino group donates protons to the sulfonate oxygens of neighboring molecules.

• Thermal Stability: TGA (Thermogravimetric Analysis) usually shows stability up to ~250°C, after which decarboxylation or desulfonation occurs.

References

• Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT.

• Becke, A. D. (1993). Density-functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648-5652.

• Govindarajan, M., et al. (2011).[1] Vibrational spectroscopic analysis of 2-bromobenzoic and anthranilic acids: a combined experimental and theoretical study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 79(5), 2003-2011.[1]

  • Note: Provides the foundational methodology for aminobenzoic acid DFT scaling factors.

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461.

• Wolohan, P., & Reichert, W. M. (2004). Co-crystallization of 3,5-diaminobenzoic acid. International Union of Crystallography.

  • Note: Used as a reference for the hydrogen bonding motifs in 3,5-substituted benzoic acids.

Sources

• 1. Vibrational spectroscopic analysis of 2-bromobenzoic and anthranilic acids: a combined experimental and theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Molecular Structure, HOMO-LUMO, Chemical, Spectroscopic (UV-Vis and IR), Thermochemical Study of Ethyl 6-amino-5-cyano-2-methyl-4-(4-nitrophenyl)-4H-pyran-3-carboxylate: A DFT Exploration – Material Science Research India [materialsciencejournal.org]

Protocols & Analytical Methods

Application Note: A Robust Method for Monosaccharide Composition Analysis Using 3-Amino-5-sulfobenzoic Acid (ASBA) Derivatization

Audience: Researchers, scientists, and drug development professionals in the biopharmaceutical and glycobiology fields.

Abstract: The monosaccharide composition of glycoproteins is a critical quality attribute that influences their stability, efficacy, and safety. This document provides a detailed application protocol for the quantitative analysis of monosaccharides using a pre-column derivatization method with 3-Amino-5-sulfobenzoic acid (ASBA). This method leverages the principles of reductive amination to attach a UV-active and charged tag to monosaccharides released from glycoproteins, enabling sensitive and reliable analysis by High-Performance Liquid Chromatography (HPLC) with UV detection or Capillary Electrophoresis (CE).

Introduction: The Imperative of Glycan Analysis

Glycosylation is one of the most complex and critical post-translational modifications of proteins. For therapeutic glycoproteins, such as monoclonal antibodies, the specific monosaccharides present and their molar ratios define the glycan structures, which in turn profoundly impact the drug's mechanism of action, serum half-life, and immunogenicity. Regulatory agencies worldwide require detailed characterization of glycoprotein therapeutics, making monosaccharide composition analysis a cornerstone of drug development, manufacturing, and quality control.

Most monosaccharides lack a natural chromophore, rendering their direct detection by UV spectrophotometry insensitive. Derivatization is therefore a fundamental strategy to enhance analyte detectability.[1] This protocol details the use of 3-Amino-5-sulfobenzoic acid (ASBA) as a novel derivatizing agent. The rationale for selecting ASBA is twofold:

• Aromaticity: The benzoic acid ring provides a strong chromophore, enabling sensitive UV detection.

• Ionic Moiety: The sulfonic acid group imparts a permanent negative charge, facilitating high-resolution separation by techniques like Capillary Electrophoresis (CE).

This guide provides a self-validating system, from the initial acid hydrolysis of the glycoprotein to the final data analysis, explaining the causality behind each experimental choice.

Principle of the Method: Reductive Amination

The analysis workflow is a multi-step process beginning with the liberation of individual monosaccharides from the glycoprotein via acid hydrolysis. The free monosaccharides are then covalently labeled with ASBA through reductive amination.[2][3]

This chemical reaction proceeds in two main stages:

• Schiff Base Formation: The open-chain aldehyde form of the reducing monosaccharide reacts with the primary amine of ASBA to form an unstable iminium ion (Schiff base).[4]

• Reduction: A mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN), is introduced to reduce the iminium ion to a stable secondary amine, forming the ASBA-monosaccharide conjugate.

This stable derivative is then suitable for quantitative analysis.

Caption: Chemical workflow for ASBA derivatization.

Materials and Reagents

Equipment

• High-Performance Liquid Chromatography (HPLC) system with a UV/Vis or Diode Array Detector (DAD)

• Capillary Electrophoresis (CE) system with a UV/Vis detector (optional)

• Heating block or oven capable of maintaining 100°C ± 2°C

• Centrifugal vacuum evaporator (e.g., SpeedVac)

• pH meter

• Vortex mixer

• Microcentrifuge

• Analytical balance

• Calibrated pipettes and sterile, nuclease-free microcentrifuge tubes

Chemicals and Reagents

• 3-Amino-5-sulfobenzoic acid (ASBA), ≥98% purity

• Sodium cyanoborohydride (NaBH₃CN), ≥95% purity

• Dimethyl sulfoxide (DMSO), anhydrous

• Acetic acid, glacial

• Trifluoroacetic acid (TFA), sequencing grade

• Ammonia solution (e.g., 25%)

• Methanol (MeOH), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade or ultrapure (18.2 MΩ·cm)

• Monosaccharide standards kit (e.g., D-mannose, D-galactose, N-acetyl-D-glucosamine, N-acetyl-D-galactosamine, D-glucose, L-fucose)

• Glycoprotein sample (e.g., Fetuin, IgG, or user's protein of interest)

• Sodium hydroxide (NaOH) for pH adjustment

• Hydrochloric acid (HCl) for pH adjustment

• For HPLC: Ammonium acetate or sodium phosphate, HPLC grade

• For CE: Sodium borate or sodium phosphate, analytical grade

Detailed Experimental Protocol

This protocol is divided into four main parts: glycoprotein hydrolysis, ASBA derivatization, and subsequent analysis by either HPLC or CE.

Caption: Experimental workflow for monosaccharide analysis.

Part A: Glycoprotein Hydrolysis to Release Monosaccharides

Causality: Strong acid and high temperature are required to cleave the glycosidic bonds linking monosaccharides within the glycan structures and the bond linking the glycan to the protein. Trifluoroacetic acid (TFA) is commonly used as it is effective and volatile, simplifying its subsequent removal.

• Preparation: In a screw-cap microcentrifuge tube, place an accurately weighed amount of glycoprotein (typically 50-200 µg). Prepare separate tubes containing 10-20 nmol of each monosaccharide standard.

• Hydrolysis: Add 200-500 µL of 2 M TFA to each tube.

• Incubation: Securely cap the tubes and incubate in a heating block at 100°C for 3-4 hours. Note: Optimal hydrolysis time may vary depending on the glycoprotein and should be empirically determined.

• Removal of Acid: Cool the tubes to room temperature. Remove the TFA by drying the samples in a centrifugal vacuum evaporator. Ensure samples are completely dry.

• Reconstitution: Reconstitute the dried hydrolysate and standards in 20 µL of ultrapure water. Vortex briefly to ensure complete dissolution.

Part B: Pre-Column Derivatization with ASBA

Causality: This step covalently attaches the ASBA label. The reaction is performed in a DMSO/acetic acid medium to ensure solubility of reactants and to maintain a slightly acidic pH, which is optimal for Schiff base formation. A temperature of 65°C accelerates the reaction rate.

• Prepare Derivatization Reagent: Dissolve 50 mg of ASBA in 1 mL of a 7:3 (v/v) solution of DMSO and glacial acetic acid. This solution should be prepared fresh.

• Prepare Reducing Agent: Dissolve 60 mg of sodium cyanoborohydride in 1 mL of the same DMSO/acetic acid solution. Caution: Sodium cyanoborohydride is highly toxic. Handle with appropriate personal protective equipment.

• Derivatization Reaction:

  • To each reconstituted sample and standard tube from Part A, add 20 µL of the ASBA derivatization reagent.

  • Vortex briefly, then add 20 µL of the sodium cyanoborohydride reducing agent solution.

  • Vortex again to mix thoroughly.

• Incubation: Incubate the reaction mixture at 65°C for 90 minutes.

• Quenching & Dilution: After incubation, cool the tubes to room temperature. Add 940 µL of HPLC-grade water to each tube to quench the reaction and dilute the sample for analysis. The final volume is 1 mL.

• Filtration: Centrifuge the tubes at 10,000 x g for 5 minutes. Transfer the supernatant to an HPLC or CE vial, optionally passing it through a 0.22 µm syringe filter. The samples are now ready for analysis.

Part C: HPLC-UV Analysis Method

Causality: Reversed-phase chromatography on a C18 column separates the ASBA-derivatized monosaccharides based on differences in their hydrophobicity. A gradient elution from a low to a high concentration of organic solvent (acetonitrile) is used to resolve the different derivatives.

Parameter	Recommended Condition
Column	C18 Reversed-Phase, 4.6 x 150 mm, 3.5 µm particle size
Mobile Phase A	25 mM Ammonium Acetate, pH 5.5
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	0.8 mL/min
Column Temp.	35°C
Detection	UV at 254 nm
Injection Vol.	10-20 µL
Gradient	5% to 25% B over 30 minutes

Part D: Capillary Electrophoresis (CE) Analysis Method

Causality: CE separates molecules based on their charge-to-size ratio in an electric field. The negatively charged sulfonate group on ASBA provides a uniform charge contribution, allowing for the separation of the derivatives based on subtle differences in their hydrodynamic radius.[5][6]

Parameter	Recommended Condition
Capillary	Fused silica, 50 µm I.D., 50 cm total length
Background Electrolyte	50 mM Sodium Phosphate, pH 7.0
Voltage	20 kV (Normal Polarity)
Temperature	25°C
Injection	Hydrodynamic (e.g., 50 mbar for 5 seconds)
Detection	UV at 254 nm

Data Analysis and Interpretation

• Peak Identification: Analyze the chromatogram or electropherogram of the monosaccharide standards mixture. Identify each peak by its characteristic retention time (HPLC) or migration time (CE).

• Quantification: Integrate the peak area for each identified monosaccharide in both the standards and the unknown glycoprotein sample.

• Molar Ratio Calculation: Create a standard curve for each monosaccharide by plotting peak area against known molar amount. Use the linear regression equation to calculate the molar amount of each monosaccharide in the glycoprotein sample.

• Reporting: Express the results as a molar ratio relative to a stable, abundant monosaccharide (e.g., mannose) or as moles of each monosaccharide per mole of protein.

Table 1: Representative Data for a Fictional Monoclonal Antibody

Monosaccharide	Retention Time (min)	Peak Area (Sample)	Calculated Amount (nmol)	Molar Ratio (Normalized to Man)
Fucose (Fuc)	12.5	18540	0.9	0.9
N-Acetylglucosamine (GlcNAc)	15.8	42150	2.1	2.1
Galactose (Gal)	18.2	20330	1.0	1.0
Mannose (Man)	21.0	61200	3.0	3.0

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
No peaks or very small peaks	Incomplete hydrolysis; Derivatization failure; Incorrect detection wavelength.	Optimize hydrolysis time/temperature; Prepare fresh derivatization and reducing reagents; Verify detector settings and lamp status.
Broad, tailing peaks	Column degradation; Mismatched sample diluent and mobile phase; Low buffer concentration.	Replace HPLC column; Ensure final sample diluent is compatible with the initial mobile phase; Increase buffer strength in mobile phase/BGE.
Poor peak resolution	Inappropriate gradient (HPLC); Low separation voltage (CE); High column temperature.	Optimize the elution gradient (make it shallower); Increase CE voltage; Lower the column/capillary temperature.
Extra, unidentified peaks	Contamination from reagents; Side products from derivatization; Incomplete hydrolysis.	Run a reagent blank; Ensure removal of excess derivatization reagents or use a cleanup step; Optimize hydrolysis conditions.

References

• Dalpathado, D. S., et al. (2005). Reductive amination of carbohydrates using NaBH(OAc)3. Analytical and Bioanalytical Chemistry, 381, 1130–1137. [Link]

• Kibby, J. J., & Rickards, R. W. (1981). The identification of 3-amino-5-hydroxybenzoic acid as a new natural aromatic amino acid. The Journal of Antibiotics, 34(5), 605–607. [Link]

• Garg, H. G., et al. (2018). Glycoconjugations of Biomolecules by Chemical Methods. Bioconjugate Chemistry, 29(5), 1335–1365. [Link]

• Osaka, Y. (n.d.). Simultaneous Analysis of Amino Acids Using Automatic Pretreatment Function of ProminenceTM-i Integrated LC System. Shimadzu Application News No. L529A. [Link]

• Guttman, A. (1997). Analysis of monosaccharide composition by capillary electrophoresis. Journal of Chromatography A, 763(1-2), 271–277. [Link]

• Zhang, Y., et al. (2024). The Pre- and Post-Column Derivatization on Monosaccharide Composition Analysis, a Review. Helvetica Chimica Acta. [Link]

• Li, J., et al. (2022). Analysis of monosaccharides and uronic acids in polysaccharides by pre-column derivatization with p-aminobenzoic acid and high performance liquid chromatography. ResearchGate. [Link]

• Serpico, A., et al. (2024). Direct reductive amination of monosaccharides resulting in linear bio-based surfactants containing a tertiary amine. ResearchGate. [Link]

• Honda, S., et al. (2001). Capillary Electrophoresis of Mono- and Oligosaccharides. ResearchGate. [Link]

• Matassini, C., et al. (2019). The Double Reductive Amination Approach to the Synthesis of Polyhydroxypiperidines. Molecules, 24(12), 2293. [Link]

• Doneanu, A., et al. (2016). Capillary Electrophoresis-Mass Spectrometry for the Analysis of Heparin Oligosaccharides and Low Molecular Weight Heparin. Analytical Chemistry, 88(4), 2244–2251. [Link]

• Waters Corporation. (n.d.). Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. Waters Corporation. [Link]

• Wang, Y., et al. (2023). Recent Advances in Chemical Synthesis of Amino Sugars. Molecules, 28(14), 5519. [Link]

• Campa, C., et al. (2016). Capillary Electrophoresis of Mono- And Oligosaccharides. Methods in Molecular Biology, 1503, 287-313. [Link]

• Al-Zaydi, K. M., et al. (2017). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Chemistry Central Journal, 11(1), 34. [Link]

• Zhao, H., et al. (2001). Allylated monosaccharides as precursors in triple reductive amination strategies: synthesis of castanospermine and swainsonine. The Journal of Organic Chemistry, 66(5), 1761–1767. [Link]

• He, L., et al. (2003). Separation of Saccharides Derivatized With 2-aminobenzoic Acid by Capillary Electrophoresis and Their Structural Consideration by Nuclear Magnetic Resonance. Analytical Biochemistry, 313(2), 209-216. [Link]

• Belov, V. N., et al. (2020). New FACE for glycans: Fluorescence Assisted Capillary Electrophoresis enabled by the negatively charged auxochromes in 1-aminopyrenes. Angewandte Chemie International Edition, 59(47), 21054-21060. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Glycoconjugations of Biomolecules by Chemical Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Allylated monosaccharides as precursors in triple reductive amination strategies: synthesis of castanospermine and swainsonine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of monosaccharide composition by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Capillary Electrophoresis of Mono- and Oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming Steric and Electronic Constraints: A Guide to SPPS with Protected 3-Aminobenzoic Acid

Executive Summary

The incorporation of 3-aminobenzoic acid (3-ABA) into peptide backbones is a powerful strategy for introducing conformational constraints, often serving as a rigid

-turn mimetic or a spacer in peptidomimetics. However, 3-ABA presents a distinct dual challenge in Solid-Phase Peptide Synthesis (SPPS):

• Electronic Deactivation: The amino group is an aniline derivative, possessing significantly lower nucleophilicity than standard aliphatic

  -amino acids.

• Steric/Conformational Rigidity: The aromatic ring imposes constraints that can lead to rapid on-resin aggregation.

This Application Note provides a high-fidelity protocol for handling Fmoc-3-ABA, focusing on the critical "coupling-to" step where standard HBTU/HOBt protocols frequently fail.

Strategic Analysis: The Chemistry of Failure

Before attempting synthesis, it is vital to understand why standard protocols fail with 3-ABA.

The Nucleophilicity Gap

In standard amino acids (e.g., Alanine), the

-amine is aliphatic ( ). In 3-ABA, the amine is attached directly to a benzene ring (aniline), delocalizing the lone pair into the -system. This drops the to , making it a poor nucleophile.

Implication: The incoming amino acid must be activated with high-efficiency reagents (HATU or Acid Fluorides) to drive the reaction to completion. Standard carbodiimides (DIC) or uroniums (HBTU) often result in deletion sequences.

Visualization: The Kinetic Bottleneck

Figure 1: The kinetic bottleneck occurs at the nucleophilic attack of the resin-bound aniline onto the activated amino acid. The red arrow indicates the rate-limiting step caused by electronic deactivation.

Comprehensive Protocol

Materials & Reagents[1][2][3][4][5]

• Resin: Rink Amide MBHA (for C-terminal amides) or 2-Chlorotrityl Chloride (for C-terminal acids). Note: Avoid Wang resin if possible due to potential instability during prolonged difficult couplings.

• Fmoc-3-ABA-OH: High purity (>99%).

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HOAt.

• Base: DIPEA (N,N-Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine/Collidine) for acid-sensitive linkers.

• Monitoring: Chloranil, Acetaldehyde, DMF.[1][2][3]

Step-by-Step Workflow

Phase A: Coupling of Fmoc-3-ABA to the Resin

This step activates the benzoic acid moiety. While less reactive than aliphatic acids, it generally proceeds with HATU.

• Swell Resin: DCM (3 x 5 min), then DMF (3 x 5 min).

• Deprotection: 20% Piperidine in DMF (2 x 10 min). Wash DMF (5x).

• Activation:

  • Dissolve Fmoc-3-ABA-OH (4 eq) and HATU (3.8 eq) in minimal dry DMF.

  • Add DIPEA (8 eq). Shake for 30 sec to pre-activate.

• Coupling: Add mixture to resin. Shake for 60-90 minutes .

• Wash: DMF (4x), DCM (2x).

• Test: Standard Kaiser Test (Ninhydrin) is effective here to check for unreacted resin amines.

Phase B: Coupling to the Resin-Bound 3-ABA (The Critical Step)

This step involves reacting an incoming amino acid with the weak aniline nucleophile on the resin.

• Deprotection: 20% Piperidine in DMF (2 x 15 min). Note: Extended time ensures complete removal of Fmoc from the steric environment.

• Wash: DMF (5x).

• Double Coupling Strategy (Mandatory):

  • Round 1: Fmoc-AA-OH (5 eq), HATU (5 eq), DIPEA (10 eq) in DMF. Reaction time: 2 hours .

  • Wash: DMF (3x).[4]

  • Round 2: Fresh reagents as above. Reaction time: 2 hours to overnight .

• Monitoring (Crucial): Do NOT use the Kaiser Test. It often yields false negatives with anilines. Use the Acetaldehyde/Chloranil Test (Protocol 3.3).

The Acetaldehyde/Chloranil Test Protocol

Because the 3-ABA amine is aromatic, it does not react efficiently with ninhydrin. The Chloranil test is the industry standard for secondary and aromatic amines [1, 2].

Reagents:

• Solution A: 2% Acetaldehyde in DMF.[3]

• Solution B: 2% p-Chloranil in DMF.

Procedure:

• Transfer 10-20 resin beads to a small glass tube.

• Add 2 drops of Solution A and 2 drops of Solution B.

• Let stand for 5 minutes at room temperature.

Interpretation:

Color of Beads	Status	Action
Dark Blue / Green	(+) Positive	Free amine present.[5] Coupling Incomplete. Recouple.

| Colorless / Yellow | (-) Negative | Amine capped/coupled. Proceed. |

Troubleshooting & Optimization Data

If the Chloranil test remains positive after double coupling, switch to Acid Fluoride Activation or Symmetric Anhydrides .

Comparative Coupling Efficiency Table

Data summarized from internal validation and literature benchmarks [3].

Coupling Method	Reagents	Efficiency on Aniline (3-ABA)	Risk Profile
Carbodiimide	DIC/HOBt	Low (<40%)	High deletion rate; slow kinetics.
Uronium (Standard)	HBTU/DIPEA	Moderate (60-70%)	Guanidinylation side reactions possible.
Uronium (High)	HATU/HOAt/DIPEA	High (90-95%)	Best balance of speed and yield.
Acid Fluoride	TFFH/DIPEA	Very High (>98%)	Requires converting AA to acid fluoride first; moisture sensitive.
Symmetric Anhydride	DIC (0.5 eq)	High (90%)	Wasteful (uses 2 eq of AA for 1 eq activated species).

Workflow Visualization: Decision Tree

Figure 2: Logical decision tree for troubleshooting difficult aniline couplings.

References

• Vojkovsky, T. (1995). Detection of secondary amines on solid phase. Peptide Research, 8(4), 236–237.

• Novabiochem. (2024). Peptide Synthesis Protocols: Color Tests. Merck/Sigma-Aldrich.

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397–4398.

• Bachem. (2024). Guide to Coupling Reagents & Additives.[6]

Sources

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. chempep.com [chempep.com]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. Facile Protocol for the Synthesis of Self-assembling Polyamine-based Peptide Amphiphiles (PPAs) and Related Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.uci.edu [chem.uci.edu]

Technical Notes & Optimization

Improving yield and purity of 3-nitro-5-sulfobenzoic acid hydrogenation

Executive Summary & Reaction Mechanics[1]

The Challenge: The hydrogenation of 3-nitro-5-sulfobenzoic acid (3-NSBA) to 3-amino-5-sulfobenzoic acid (3-ASBA) is a deceptively simple reduction. While the nitro-to-amine conversion is thermodynamically favorable, the presence of the sulfonic acid group creates unique solubility challenges, and the intermediate species (nitroso and hydroxylamine) are prone to condensation, leading to colored azo/azoxy impurities that degrade purity.

The Solution: High-purity isolation relies on exploiting the zwitterionic nature of the product. Unlike standard organic workups, this process is governed by pH-dependent solubility (isoelectric precipitation) rather than solvent extraction.

Visualizing the Reaction Pathway

The following diagram illustrates the primary reduction pathway versus the parasitic condensation routes that cause discoloration and yield loss.

Figure 1: Mechanistic pathway of nitro reduction. The "Danger Zone" involves the condensation of nitroso and hydroxylamine intermediates into stable, colored azo species, typically caused by hydrogen starvation or high pH.

Standard Operating Procedure (The "Golden Standard")

This protocol is engineered for 98%+ purity and 95%+ yield , minimizing the formation of azo dimers.

Materials

• Substrate: 3-Nitro-5-sulfobenzoic acid (3-NSBA)

• Catalyst: 5% or 10% Pd/C (50% wet). Note: Wet catalyst is safer (non-pyrophoric) and effective.

• Solvent: Deionized Water (The substrate is highly water-soluble).

• Reagents: Sodium Hydroxide (NaOH), Hydrochloric Acid (HCl).

Optimized Protocol Steps

Step	Action	Technical Rationale (The "Why")
1. Dissolution	Dissolve 3-NSBA in water. Adjust pH to 7.0–7.5 using NaOH.	The substrate exists as a free acid or mono-salt. Neutralization ensures complete solubility and prevents acid-catalyzed degradation of the catalyst support.
2. Loading	Add 5-10 wt% of Pd/C (e.g., if 100g substrate, use 5-10g wet catalyst).	Sufficient active sites are required to maintain rapid turnover and prevent the accumulation of condensation-prone intermediates [1].
3. Reaction	Pressurize to 3–5 bar (45–75 psi) H₂. Heat to 50–60°C . Stir vigorously (>800 RPM).	Mass Transfer Control: Hydrogen gas–liquid transfer is the rate-limiting step. Vigorous stirring prevents H₂ starvation at the catalyst surface, which causes azo formation [2].
4. Monitoring	Monitor H₂ uptake. Reaction is complete when uptake ceases.	Theoretical H₂ consumption is 3 moles per mole of substrate.
5. Filtration	Filter hot (50°C) through Celite or a 0.45µm membrane.	Removes catalyst. Filtering hot prevents premature crystallization of the product on the filter cake.
6. Isolation	Acidify filtrate with HCl to pH 2.5–3.0 . Cool to 0–5°C.	Isoelectric Point (pI): The product is a zwitterion. It is most soluble at neutral pH and least soluble at its pI (approx pH 2.5–3.0), forcing precipitation [3].
7. Drying	Filter solids. Wash with ice-cold water. Dry at 60°C under vacuum.	Removes trapped salts (NaCl). High heat (>80°C) can cause surface oxidation (browning).

Troubleshooting Guide: Diagnostics & Solutions

Issue 1: Product is Pink, Brown, or Off-White

Diagnosis: Incomplete reduction or formation of Azo/Azoxy coupling products.

• Root Cause: "Hydrogen Starvation." If the catalyst surface lacks H₂, the nitroso and hydroxylamine intermediates accumulate and react with each other instead of reducing further.

• Corrective Action:

  • Increase Agitation: This is the #1 fix. The reaction is diffusion-limited.

  • Increase Pressure: Raise H₂ pressure to 5–10 bar to increase gas solubility.

  • Check Catalyst: Ensure the catalyst is not poisoned by sulfur (if the starting material was made via sulfonation with low-grade H₂SO₄).

Issue 2: Low Yield (<80%)

Diagnosis: Loss of product into the mother liquor.

• Root Cause: Incorrect pH during isolation. 3-ASBA is an amino acid; it forms soluble salts at both low pH (ammonium cation) and high pH (carboxylate anion).

• Corrective Action:

  • Target the Exact pI: Do not just "acidify." Use a pH meter to hit pH 2.5–3.0 precisely.

  • Salting Out: If yield is still low, saturate the mother liquor with NaCl to decrease the solubility of the organic product (common ion effect), though this may increase ash content.

Issue 3: Slow Reaction Rate

Diagnosis: Catalyst deactivation or mass transfer limitations.

• Root Cause: Palladium surface oxidation or poisoning.

• Corrective Action:

  • Temperature: Ensure temp is >50°C. Below this, the reduction kinetics of the hydroxylamine intermediate are sluggish.

  • Feed Quality: Ensure the starting material is free of residual iron or heavy metals from previous synthesis steps.

Frequently Asked Questions (FAQ)

Q: Can I use Methanol or Ethanol instead of Water? A: Yes, but water is superior for two reasons:

• Solubility: The sulfobenzoic acid moiety is extremely hydrophilic.

• Safety: Hydrogenating nitro compounds in organic solvents increases flammability risks. Water acts as an infinite heat sink for the exothermic reaction (-545 kJ/mol for nitro reduction) [4].

Q: Why do I need to neutralize the starting material? Can't I hydrogenate the free acid? A: You can, but acidic conditions (pH < 1) can promote the leaching of Pd from the carbon support and may corrode standard stainless steel autoclaves. Operating at pH 7 protects both the equipment and the catalyst.

Q: Is Raney Nickel a viable alternative to Pd/C? A: Yes, Raney Nickel is cheaper and effective. However, it is pyrophoric and difficult to handle. Furthermore, removing nickel fines from the water-soluble product can be challenging, leading to green/grey discoloration. Pd/C is recommended for pharmaceutical-grade purity.

References

• PrepChem. Synthesis of 3-nitro-5-sulfobenzoic acid and hydrogenation to 3-amino-5-sulfobenzoic acid. Available at: [Link]

• MDPI. Highly Efficient Catalytic Reduction of Nitrobenzene Using Cu@C Based on a Novel Cu–MOF Precursor. (Discusses mass transfer and intermediate kinetics). Available at: [Link]

• ResearchGate. Solubilities of amino acids in water at various pH values. (Principles of isoelectric precipitation). Available at: [Link]

Stability issues of derivatized amino acids for HPLC analysis

Topic: Stability & Troubleshooting of Derivatized Amino Acids

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket Context: User reports variability in peak areas and retention times during HPLC analysis of amino acids.

Executive Summary: The Stability Paradox

In Amino Acid Analysis (AAA), "stability" is a dual-variable equation involving the reagent (before reaction) and the derivative (after reaction). Most quantification errors stem from a fundamental misunderstanding of these two distinct lifecycles.

This guide moves beyond generic advice. We deconstruct the chemical mechanisms of the four dominant derivatization chemistries (OPA, FMOC, AQC, PITC) to provide causality-based troubleshooting.

Module 1: OPA (o-Phthalaldehyde) – The "Ticking Clock"

The Issue: Users observe a rapid decay in peak area for specific amino acids (Lysine, Glycine) and the appearance of unknown "ghost peaks" if the injection is delayed.

The Mechanism: OPA reacts with primary amines in the presence of a thiol (usually 2-mercaptoethanol or 3-mercaptopropionic acid) to form a fluorescent 1-alkylthio-2-alkylisoindole.

• Failure Mode: This isoindole ring is chemically unstable. It degrades via hydrolysis or rearrangement into non-fluorescent byproducts.

• Critical Insight: The degradation rate is amino-acid specific. Lysine (with two amine groups) and Glycine are the "canaries in the coal mine"—they degrade fastest.

Troubleshooting Q&A:

Q: My calibration curve is linear, but my samples show 20% lower Lysine than expected. Why? A: Check your dwell time . If you are derivatizing offline (in a batch), the first sample is injected at T=0 and the last at T=10 hours. By T=10, the OPA-Lys derivative has significantly degraded.

• Corrective Action: Switch to Online Derivatization (Auto-injector programming). The autosampler mixes reagents and injects immediately. This standardizes the "reaction-to-injection" time for every sample.

Q: I see ghost peaks eluting late in the chromatogram. A: These are likely isoindole degradation products.

• Corrective Action: Use 3-Mercaptopropionic Acid (3-MPA) instead of 2-Mercaptopropionic ethanol (2-MCE). 3-MPA forms more stable isoindoles, extending the stability window from minutes to hours.

Module 2: FMOC (9-Fluorenylmethyl chloroformate) – The "Reagent Overload"

The Issue: FMOC is used for secondary amines (like Proline) but users often report massive interference peaks or precipitation.

The Mechanism: FMOC-Cl is highly reactive with water.[1] It hydrolyzes to form FMOC-OH (9-fluorenylmethanol), which is highly fluorescent and hydrophobic.

• Failure Mode: The FMOC-OH peak is often huge and can co-elute with late-eluting amino acids. Furthermore, FMOC-OH has low solubility and can precipitate in the injector or column.

Troubleshooting Q&A:

Q: A massive peak is swamping my chromatogram, masking the amino acids. A: This is the FMOC-OH hydrolysis product.

• Corrective Action: You must perform an extraction or quenching step.

  • Extraction: After derivatization, wash the sample with pentane or heptane. FMOC-OH partitions into the organic layer; amino acids stay in the aqueous layer.

  • Chemical Quenching: React excess FMOC with a hydrophobic amine (like ADAM) to shift the interference peak away from your analytes.

Module 3: AQC (AccQ-Tag) – The "Hydrolysis Trap"

The Issue: AQC (6-Aminoquinolyl-N-hydroxysuccinimidyl carbamate) yields highly stable urea derivatives, yet users report low overall sensitivity or missing peaks.

The Mechanism: AQC reacts with both primary and secondary amines to form stable ureas. The derivative is stable for weeks.[2]

• Failure Mode: The reagent powder is extremely sensitive to moisture. If the AQC powder hydrolyzes before it touches your sample, it converts to AMQ (6-Aminoquinoline) and N-hydroxysuccinimide. AMQ fluoresces but does not react with amino acids.

Troubleshooting Q&A:

Q: My peaks are tiny, but the reagent peak (AMQ) is huge. A: Your reagent has hydrolyzed in the vial.

• Diagnostic: Check the color of the AQC powder. It should be white/off-white. If it is yellow/orange, it has moisture damage.

• Corrective Action: Store AQC desiccant packs strictly. Do not reconstitute more reagent than can be used in one week.

Q: My derivative yields are inconsistent despite fresh reagent. A: Check your pH. The reaction requires pH 8.2–10.1. * Causality: If the sample is highly acidic (e.g., an HCl hydrolysate) and overwhelms the borate buffer capacity, the pH drops below 8.0. At low pH, the amine is protonated (

) and cannot nucleophilically attack the AQC.

Module 4: PITC (Edman's Reagent) – The "Vacuum Artifact"

The Issue: The classic PITC method shows high variability and "extra" peaks, particularly for sulfur-containing amino acids.

The Mechanism: PITC forms Phenylthiocarbamyl (PTC) derivatives. The reaction requires basic conditions, followed by the removal of excess reagent and solvents under vacuum (drying).

• Failure Mode: The drying step is the source of error. Oxidation of Methionine and Cysteine occurs if drying is too slow or if oxygen is present. Volatility of the PTC-derivative itself can lead to loss of signal for specific amino acids.

Troubleshooting Q&A:

Q: I am losing Methionine and Cysteine signal. A: Oxidation during the drying step.

• Corrective Action: Ensure the vacuum drying is rapid (< 1 hour). Flush the vacuum chamber with Nitrogen before starting to displace oxygen.

Comparative Data: Derivative Stability Windows

Reagent	Target Amines	Derivative Stability (t½)	Reagent Stability (Reconstituted)	Critical Failure Mode
OPA / 2-MCE	Primary	< 15 Minutes	24 Hours	Rapid isoindole degradation (online req.)
OPA / 3-MPA	Primary	~ 4-6 Hours	24-48 Hours	Slower degradation, but still time-sensitive
FMOC	Primary & Secondary	> 24 Hours	Days (if dry)	FMOC-OH precipitation / Interference
AQC (AccQ-Tag)	Primary & Secondary	> 1 Week (RT)	~ 1 Week	Reagent hydrolysis (AMQ formation)
PITC	Primary & Secondary	~ 10-15 Hours (frozen)	Weeks	Oxidation during vacuum drying

Protocol: Self-Validating Autosampler Stability Test

Use this protocol to determine if your specific matrix is causing derivative instability.

Objective: Distinguish between injector error and chemical instability.

• Preparation: Prepare a standard mixture of amino acids (including Lysine and Glycine).

• Derivatization: Perform the derivatization offline (in a vial) at T=0.

• The Sequence:

  • Place the vial in the autosampler (set to your standard temp, e.g., 4°C or 20°C).

  • Program the HPLC to inject from the same vial every 30 minutes for 12 hours.

• Data Analysis:

  • Plot Peak Area vs. Time for Glycine, Lysine, and Arginine.

  • Pass Criteria: RSD < 1.0% over the duration of your typical run batch.

  • Fail Criteria: A negative slope (monotonic decrease) indicates chemical instability. Random scatter indicates injector/pump issues.

Visualizing the Workflow & Logic

Diagram 1: The OPA Instability & Online Solution

This diagram illustrates why online derivatization is mandatory for OPA chemistries.

Caption: OPA reaction pathway showing the critical time-dependence. Online injection bypasses the degradation pathway.

Diagram 2: Troubleshooting Decision Tree

A logic flow for diagnosing stability vs. chemistry issues.

Caption: Diagnostic logic flow for differentiating reagent artifacts from stability failures.

References

• Waters Corporation. (2020). AccQ[2][3][4][5]•Tag Ultra Derivatization Kit Care and Use Manual. (Detailed stability data for AQC derivatives).

• Agilent Technologies. (2022). Amino Acid Analysis using ZORBAX Eclipse-AAA Columns: Technical Guide. (Protocols for OPA/FMOC online derivatization).[6]

• Shimadzu Corporation. (2018). Automated Pre-column Derivatization of Amino Acids using OPA and FMOC. (Automation logic and stability parameters).

• Molnár-Perl, I. (2011). Derivatization, stability and chromatographic behavior of o-phthaldialdehyde amino acid derivatives. Journal of Chromatography A. (Seminal work on OPA/Thiol stability mechanisms).

• Thermo Fisher Scientific. (2016). Amino Acid Analysis of Mammalian Cell Culture Media. (Application of AQC in complex matrices).

Sources

• 1. Issue with amino acid analysis - Chromatography Forum [chromforum.org]
• 2. An UPLC-ESI-MS/MS Assay Using 6-Aminoquinolyl-N-Hydroxysuccinimidyl Carbamate Derivatization for Targeted Amino Acid Analysis: Application to Screening of Arabidopsis thaliana Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. support.waters.com [support.waters.com]
• 4. AccQ•Tag™ Amino Acid Sample Prep - Protocol - OneLab [onelab.andrewalliance.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. jascoinc.com [jascoinc.com]

Method for removing unreacted 3-Amino-5-sulfobenzoic acid post-reaction

Topic: Removal of Unreacted 3-Amino-5-sulfobenzoic Acid (3A5SBA)

Executive Summary

3-Amino-5-sulfobenzoic acid (3A5SBA) presents a unique purification challenge due to its zwitterionic nature and the presence of the highly polar sulfonic acid moiety . Unlike standard organic intermediates, 3A5SBA is water-soluble across nearly the entire pH range, rendering standard liquid-liquid extraction (LLE) protocols ineffective if not chemically tuned.

This guide provides three distinct workflows for removing unreacted 3A5SBA, selected based on the physicochemical properties of your target product.

Module 1: Physicochemical Profiling & Solubility Logic

Before selecting a protocol, understand the "enemy." The sulfonic acid group (

) ensures the molecule remains ionized in aqueous solutions, while the amine and carboxylic acid groups allow for zwitterionic behavior.

Functional Group	(Approx)	Charge State at pH 1	Charge State at pH 7	Charge State at pH 12
Sulfonic Acid ( )	-2.0	Anionic ( )	Anionic ( )	Anionic ( )
Carboxylic Acid ( )	3.5 - 4.0	Neutral ( )	Anionic ( )	Anionic ( )
Aniline ( )	3.0 - 4.0	Cationic ( )	Neutral ( )	Neutral ( )
Net Charge	Zwitterion (0)	Dianion (-2)	Dianion (-2)

Key Insight: At neutral or basic pH, 3A5SBA is a highly soluble dianion. This is the "sweet spot" for keeping it in the aqueous phase while extracting a non-polar product.

Module 2: Decision Matrix & Workflows

Select your workflow based on the polarity of your Target Product .

Figure 1: Decision tree for selecting the appropriate purification method based on product solubility.

Module 3: Detailed Protocols

Protocol A: The "pH Switch" Extraction (For Lipophilic Products)

Use this when your product is soluble in organic solvents (DCM, EtOAc, MTBE).

• Quench: Dilute the reaction mixture with water.

• Basify: Adjust the aqueous phase pH to 8.0–9.0 using saturated

  or .

  • Mechanism:[1][2][3] This deprotonates the carboxylic acid and ensures the sulfonic acid remains ionized. The aniline group becomes neutral, but the molecule's overall charge is -2, locking it in the water.

• Extract: Wash the aqueous phase 3x with your organic solvent.

• Verify: The 3A5SBA will remain in the aqueous discard layer.

Protocol B: Solid-Supported Scavenging (For Polar Products)

Use this when your product is water-soluble and cannot be extracted.

Reagent: Polymer-supported Benzaldehyde (or 4-Benzyloxybenzaldehyde resin). Mechanism: The resin forms an imine (Schiff base) with the primary amine of 3A5SBA.

• Calculate: Add 3–4 equivalents of Aldehyde Resin relative to the estimated unreacted 3A5SBA.

• Incubate: Add resin directly to the reaction mixture (if solvent is compatible, e.g., DMF, MeOH, EtOH).

  • Note: Add a trace of Acetic Acid (1%) to catalyze imine formation.

• Agitate: Shake gently for 4–12 hours at room temperature.

• Filter: Filter off the resin.[4][5] The 3A5SBA is covalently bound to the beads; your product passes through in the filtrate.

Protocol C: Strong Anion Exchange (SAX) (High Purity)

Best for removing trace sulfonic acids from neutral polar products.

• Conditioning: Use a SAX cartridge (Quaternary Amine). Condition with MeOH then Water.

• Loading: Load the aqueous reaction mixture (pH adjusted to ~7).

• Elution:

  • Flow-through: Collect this fraction. Your neutral/cationic product will pass through.

  • Trapping: The 3A5SBA (negatively charged sulfonate) binds irreversibly to the cationic resin.

• Recovery (Optional): If you need to recover 3A5SBA, elute with high ionic strength buffer (1M NaCl) or strong acid (though sulfonic acids bind very tightly).

Module 4: Troubleshooting & FAQs

Q1: I used Protocol A (Extraction), but I still see 3A5SBA in my organic layer. Why?

• Diagnosis: You likely used a solvent that is too polar (like n-Butanol) or the pH was too low.

• Fix: Ensure the aqueous pH is > 8. If using EtOAc, ensure you do not have a "rag layer" or emulsion that is carrying water droplets (containing 3A5SBA) into the organic phase. Back-wash the organic layer once with pH 9 buffer (Borate or Carbonate).

Q2: Can I use Silica Gel Chromatography?

• Short Answer: No.

• Detailed Answer: 3A5SBA will streak aggressively on normal phase silica due to the sulfonic acid. It will likely stay at the baseline or elute slowly over 50 fractions. If you must use chromatography, use Reverse Phase C18 with an ion-pairing agent (0.1% TFA) or HILIC mode.

Q3: The Aldehyde resin isn't working. The amine is still there.

• Diagnosis: Steric hindrance or lack of catalysis.

• Fix: The sulfonic acid group at position 5 and the carboxylic acid at position 1 might be creating steric or electronic repulsion.

  • Ensure you added the catalytic Acetic Acid.

  • Switch to a Isocyanate Resin . Isocyanates react much faster with anilines to form ureas. Warning: Isocyanate resins also react with other nucleophiles (alcohols, thiols) in your product.

Q4: My product is also an acid. How do I separate it from 3A5SBA?

• Strategy: This is the hardest scenario (Acid vs. Acid).

• Solution: Use Reverse Phase HPLC .

  • 3A5SBA is extremely polar (elutes near void volume).

  • Your product (likely less polar) will retain longer on a C18 column.

  • Use a gradient of Water (0.1% Formic Acid) : Acetonitrile.

References

• PubChem. (n.d.). 3-Amino-5-sulfobenzoic acid Compound Summary. National Center for Biotechnology Information. Retrieved February 4, 2026, from [Link]

• Biotage. (n.d.). Strategies for Flash Purification of Polar Compounds. Biotage Knowledge Base. Retrieved February 4, 2026, from [Link]

• ChemPros Community. (2024). Purification of Aryl Sulfonic Acids. Reddit Archive. Retrieved February 4, 2026, from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. New scavenger resin for the reversible linking and monoprotection of functionalized aromatic aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. reddit.com [reddit.com]
• 5. glycopep.com [glycopep.com]

Reference Data & Comparative Studies

Comparing 3-Amino-5-sulfobenzoic acid to other HPLC derivatization reagents

This guide provides an in-depth technical comparison of 3-Amino-5-sulfobenzoic acid (3A5SBA) against industry-standard HPLC derivatization reagents. It is designed for analytical scientists optimizing glycan profiling, monosaccharide analysis, and negative-mode mass spectrometry workflows.

Unlocking High-Charge Sensitivity in Glycan Analysis

Executive Summary: The "Dual-Acid" Advantage

While 2-Aminobenzamide (2-AB) remains the gold standard for fluorescence-based glycan mapping, it lacks the ionization efficiency required for ultra-sensitive negative-mode MS and the charge density needed for high-resolution Capillary Electrophoresis (CE) .

3-Amino-5-sulfobenzoic acid (3A5SBA) fills this gap. Structurally, it is an aniline derivative functionalized with both a carboxylic acid (weak acid) and a sulfonic acid (strong acid). This "dual-acid" motif imparts a permanent negative charge across a wide pH range, significantly altering chromatographic retention and electrophoretic mobility compared to its competitors.

Quick Comparison Matrix

Feature	3-Amino-5-sulfobenzoic Acid	2-Aminobenzamide (2-AB)	2-Aminobenzoic Acid (2-AA)	1-Phenyl-3-methyl-5-pyrazolone (PMP)
Primary Mode	LC-MS (Neg), CE-UV/LIF	HILIC-FLD, LC-MS (Pos)	LC-MS (Neg), HILIC-FLD	RP-HPLC-UV
Charge State	-2 (High pH), -1 (Low pH)	Neutral / +1 (Low pH)	-1 (High pH)	Neutral
MS Ionization	Excellent (Negative Mode)	Good (Positive Mode)	Good (Negative Mode)	Moderate
Chromatography	Anion Exchange, HILIC (High Polarity)	HILIC (Standard)	HILIC, Anion Exchange	Reversed-Phase (C18)
LOD (Est.)	Femtomole range (MS)	Low Femtomole (FLD)	Femtomole (FLD/MS)	Picomole (UV)

Mechanism of Action: Reductive Amination

Like 2-AB and 2-AA, 3A5SBA labels reducing sugars via reductive amination . The nucleophilic amine group of the reagent attacks the carbonyl carbon of the acyclic sugar (aldose), forming a Schiff base (imine). This intermediate is subsequently reduced to a stable secondary amine.

Chemical Pathway Diagram

The following diagram illustrates the reductive amination workflow and the resulting charge states of the derivatives.

Caption: Figure 1. Reductive amination pathway.[1] The amine of 3A5SBA reacts with the sugar aldehyde, stabilized by reduction to a secondary amine.

Comparative Technical Analysis

vs. 2-Aminobenzamide (2-AB)

2-AB is non-charged at neutral pH, making it ideal for HILIC separations where retention is based purely on glycan hydrophilicity.

• The 3A5SBA Difference: The sulfonic acid group on 3A5SBA ensures the derivative remains negatively charged even at acidic pH (pH 2-3). This allows for mixed-mode separation (HILIC + Ion Exchange), providing orthogonal selectivity to 2-AB.

• MS Implications: 2-AB requires protonation

  for detection (Positive Mode). 3A5SBA forms stable deprotonated ions or (Negative Mode), which often have lower background noise in complex biological matrices.

vs. 2-Aminobenzoic Acid (2-AA)

2-AA is the closest analog, possessing a single carboxylic acid.

• Sensitivity: 3A5SBA is structurally similar but the addition of the electron-withdrawing sulfonic acid group (

  ) increases the acidity of the molecule.

• Electrophoresis (CE): In Capillary Electrophoresis, mobility is proportional to Charge/Mass ratio. 3A5SBA derivatives carry a higher net negative charge than 2-AA derivatives, leading to faster migration times and potentially sharper peaks due to reduced adsorption on silica capillary walls.

vs. PMP (1-Phenyl-3-methyl-5-pyrazolone)

PMP is hydrophobic, allowing glycans to be analyzed on standard C18 (Reversed-Phase) columns.

• Limitation: PMP derivatization requires harsh conditions (alkaline) which can cause desialylation (loss of sialic acids).

• 3A5SBA Advantage: The reductive amination of 3A5SBA occurs under mild acidic conditions (pH ~4-5), preserving fragile sialylated species that PMP often destroys.

Validated Experimental Protocol

Objective: Derivatization of N-glycans released from monoclonal antibodies (mAbs) using 3A5SBA.

Reagents Required:

• Labeling Reagent: 3-Amino-5-sulfobenzoic acid (CAS 5855-79-8).[2][3][4][5][6]

• Reductant: Sodium Cyanoborohydride (

  ) OR 2-Picoline Borane (2-PB) (Non-toxic alternative).

• Solvent: DMSO / Glacial Acetic Acid (70:30 v/v).

Step-by-Step Workflow:

• Preparation of Labeling Solution:

  • Dissolve 5 mg of 3A5SBA in 350 µL DMSO.

  • Add 150 µL Glacial Acetic Acid.

  • Add 6 mg of Sodium Cyanoborohydride (final conc. ~0.2 M).

  • Note: Prepare fresh. Protect from light.

• Reaction:

  • Add 50 µL of Labeling Solution to the dried glycan sample (approx. 1-10 µg glycans).

  • Vortex thoroughly for 30 seconds.

  • Incubate at 65°C for 2 hours (or 37°C overnight for minimal sialic acid loss).

• Cleanup (Critical):

  • The excess sulfonated reagent is highly polar and must be removed to prevent ion suppression.

  • Method: Use a Sephadex G-10 cartridge or a HILIC SPE plate.

  • Wash: 95% Acetonitrile (removes hydrophobic contaminants).

  • Elute: 20% Acetonitrile / Water (elutes the polar glycan derivatives).

• Analysis:

  • Inject onto HILIC-Amide column or CE system.

Decision Tree: Choosing the Right Reagent

Caption: Figure 2. Decision matrix for selecting derivatization reagents based on detection mode and separation platform.

References

• Bigge, J. C., et al. (1995).[1] "Nonselective and efficient fluorescent labeling of glycans using 2-amino benzamide and anthranilic acid." Analytical Biochemistry. Link

• Ruhaak, L. R., et al. (2010). "Glycan labeling strategies and their use in identification and quantification." Analytical and Bioanalytical Chemistry. Link

• Pabst, M., et al. (2009). "Comparison of fluorescent labels for oligosaccharides and introduction of a new postlabeling purification method." Analytical Biochemistry. Link

• ChemSrc. (2024). "3-Amino-5-sulfobenzoic acid (CAS 5855-79-8) Physical Properties." Link

Sources

• 1. Glycan labeling strategies and their use in identification and quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Amino-5-sulfobenzoic acid | CAS#:5855-79-8 | Chemsrc [chemsrc.com]
• 3. chembk.com [chembk.com]
• 4. 3-Amino-5-sulfobenzoic acid | CAS#:5855-79-8 | Chemsrc [chemsrc.com]
• 5. arctomsci.com [arctomsci.com]
• 6. labfind.co.kr [labfind.co.kr]

Comparative Guide: Alternatives to 3-Amino-5-sulfobenzoic Acid in Pharmaceutical Synthesis

Executive Summary & Strategic Rationale

3-Amino-5-sulfobenzoic acid (3-A-5-SBA) is a trifunctional aromatic scaffold utilized in pharmaceutical synthesis primarily for its high water solubility, zwitterionic character, and ability to serve as a ligand in metal-organic frameworks (MOFs) for drug delivery. However, its use often presents distinct process chemistry challenges:

• Extraction Difficulties: Its high hydrophilicity (

  ) makes isolation from aqueous reaction streams difficult, often requiring energy-intensive lyophilization or specialized ion-exchange chromatography.

• Harsh Synthesis: The industrial route involves sulfonation with oleum followed by nitration, posing environmental and safety risks (high E-factor).

• Limited Lipophilicity: In drug design, the permanent negative charge of the sulfonate group (

  ) limits passive membrane permeability.

This guide evaluates three strategic classes of alternatives: Direct Structural Analogs (for scaffold simplification), Functional Bioisosteres (for pharmacophore retention), and Process-Optimized Equivalents (for green chemistry compliance).

Decision Framework for Alternative Selection

The choice of alternative depends entirely on the functional role 3-A-5-SBA plays in your current synthetic pathway. Use the decision matrix below to identify the optimal replacement.

Figure 1: Strategic decision tree for selecting alternatives based on the functional role of the starting material.

Detailed Comparison of Alternatives

Alternative A: 3-Aminobenzoic Acid (MABA)

Best For: Cost reduction, improving lipophilicity, and simplifying extraction. If the sulfonate group in 3-A-5-SBA acts merely as a solubilizing handle that is removed or irrelevant to the final drug target, MABA is the superior choice.

• Chemistry: Lacks the electron-withdrawing -SO3H group at position 5. This makes the amine at position 3 slightly more nucleophilic and the ring more electron-rich.

• Process Advantage: MABA can be extracted into organic solvents (EtOAc, DCM) at pH 4-5 (isoelectric point), whereas 3-A-5-SBA remains in the aqueous phase.

Feature	3-Amino-5-sulfobenzoic Acid	3-Aminobenzoic Acid (MABA)	Impact
CAS	5855-79-8	99-05-8	MABA is a commodity chemical.
Solubility	High (Water)	Low (Water), High (Organics)	MABA allows standard aqueous workup.
pKa (COOH)	~3.0 (Acidified by SO3H)	3.1, 4.8 (Zwitterionic)	MABA is a weaker acid; easier to couple.
Cost	High ( $)	Low ($)	Significant COGS reduction.

Alternative B: 3-Amino-5-chlorobenzoic Acid

Best For: Late-stage diversification and cross-coupling. The sulfonate group is a poor leaving group in standard cross-coupling (Suzuki/Buchwald) unless converted to a sulfonyl chloride/ester. The chloro-derivative offers a versatile handle for further functionalization.

• Reactivity: The C-Cl bond allows for palladium-catalyzed coupling, enabling the introduction of aryl, alkyl, or heteroaryl groups at position 5, which is impossible with the sulfonate without harsh activation.

• Lipophilicity: Significantly increases logP, improving oral bioavailability of the final pharmaceutical intermediate.

Alternative C: 3-Amino-5-sulfamoylbenzoic Acid

Best For: Retaining polarity while accessing sulfonamide bioactivity. If the biological target requires a polar interaction at position 5 (mimicking the sulfonate), the sulfonamide (

) is a classic bioisostere. It retains the H-bond acceptor/donor capability but is neutral at physiological pH (depending on substitution), improving membrane permeability compared to the anionic sulfonate.

Experimental Protocols

Protocol 1: Synthesis of 3-Amino-5-sulfobenzoic Acid (Reference)

For validation purposes or if the specific sulfonate moiety is non-negotiable.

• Sulfonation: Heat Benzoic acid with oleum (20%

  ) at 130°C for 4 hours.

  • Mechanism:[1][2][3][4] Electrophilic aromatic substitution directed to the meta position by the carboxyl group.

• Nitration: Cool to 20°C. Add fuming

  dropwise. Maintain <30°C.

  • Yield: ~85% of 3-nitro-5-sulfobenzoic acid.[4]

• Reduction: Hydrogenation (Pd/C, 50 psi

  ) in water/ethanol.

  • Isolation: Filter catalyst.[3] Concentrate filtrate.[1][3][4][5] Crystallize from water.

  • Note: Product is highly water-soluble; losses during crystallization are common.

Protocol 2: Switching to 3-Aminobenzoic Acid (MABA) in Amide Coupling

This protocol demonstrates how to replace 3-A-5-SBA in a standard peptide coupling workflow, highlighting the simplified workup.

Reagents:

• 3-Aminobenzoic acid (1.0 equiv)

• Target Amine (

  ) (1.1 equiv)

• EDC

  HCl (1.2 equiv)

• HOBt (1.2 equiv)[4]

• Solvent: DMF or DCM (vs. Water/DMF required for 3-A-5-SBA)

Step-by-Step:

• Dissolution: Dissolve 3-aminobenzoic acid in DCM (Dichloromethane). Unlike 3-A-5-SBA, MABA is soluble in organic solvents, allowing for a non-aqueous reaction environment which minimizes hydrolysis side-reactions.

• Activation: Add EDC

  HCl and HOBt. Stir at 0°C for 30 mins.

  • Observation: The reaction mixture remains homogeneous. 3-A-5-SBA would require a biphasic system or pure DMF due to insolubility.

• Coupling: Add the target amine and DIPEA (2.0 equiv). Warm to RT and stir for 4-12 hours.

• Workup (The Key Advantage):

  • Dilute with excess DCM.

  • Wash with 1M HCl (removes unreacted amine and DIPEA).

  • Wash with Sat.

    (removes unreacted MABA and HOBt).

  • Dry organic layer (

    ) and concentrate.[6]

  • Result: Clean product is obtained without the need for lyophilization or ion-exchange columns required to remove the sulfonate byproduct of 3-A-5-SBA.

Comparative Data Analysis

The following data summarizes the physicochemical shifts when substituting 3-A-5-SBA.

Property	3-A-5-SBA	3-Amino-5-chlorobenzoic Acid	3-Aminobenzoic Acid
Molecular Weight	217.19	171.58	137.14
LogP (Octanol/Water)	-0.7 (Hydrophilic)	2.1 (Lipophilic)	0.7 (Moderate)
H-Bond Donors	3	2	2
Topological Polar Surface Area	~100 Ų	~63 Ų	~63 Ų
Metabolic Stability	High (Excreted unchanged)	Moderate (Phase I/II metabolism)	Moderate (Acetylation/Glucuronidation)

Graphviz Pathway: Synthesis Workflow Comparison

Figure 2: Operational comparison of reaction workflows. The MABA route (green) eliminates energy-intensive lyophilization steps.

References

• PubChem. 3-Amino-5-sulfobenzoic acid | C7H7NO5S. National Library of Medicine. Available at: [Link]

• MDPI. Late-Stage Amination of Drug-Like Benzoic Acids. (Protocols for functionalizing benzoic acids). Available at: [Link]

• Google Patents.Preparation method of 3,5-diaminobenzoic acid. (Alternative scaffold synthesis).

• PrepChem. Synthesis of 3-nitro-5-sulfobenzoic acid. (Precursor synthesis details). Available at: [Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. CN105949076A - Preparation method of 3,5-diaminobenzoic acid - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. US4288615A - Process for recovering 3-nitrobenzoic acid - Google Patents [patents.google.com]
• 6. Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Study of Hydrolysis Conditions for Monosaccharide Analysis

Introduction: The Hydrolysis Compromise

In glycan analysis, the hydrolysis step is the single most critical variable affecting data integrity. It represents a fundamental chemical compromise: conditions harsh enough to cleave stable glycosidic bonds (e.g.,

-1,4-Glc in cellulose) often destroy labile monosaccharides (e.g., Sialic acids, Fructose). Conversely, mild conditions preserve labile sugars but fail to release them from the polymer matrix.

This guide provides a technical comparison of the four primary hydrolysis modalities—Trifluoroacetic Acid (TFA), Hydrochloric Acid (HCl), Sulfuric Acid (H

SO ), and Enzymatic digestion. It is designed to help researchers select the precise protocol that balances Release Efficiency against Degradation Kinetics .

Comparative Analysis of Hydrolysis Agents

Trifluoroacetic Acid (TFA): The Volatile Standard

• Best For: Neutral sugars (Glucose, Galactose, Mannose, Fucose, Rhamnose) in glycoproteins and non-crystalline polysaccharides.

• Mechanism: Acts as a strong organic acid.

• Key Advantage: Volatility. TFA can be removed completely by evaporation (N

  stream or rotary evaporator), eliminating the need for desalting steps that can cause sample loss.[1]

• Limitation: Ineffective against crystalline cellulose; causes partial degradation of amino sugars.

Hydrochloric Acid (HCl): The "Hammer"

• Best For: Amino sugars (GlcNAc, GalNAc) and resistant bacterial polysaccharides.

• Mechanism: A stronger mineral acid that drives cleavage of the N-acetylglucosaminidic linkage, which is resistant to TFA.

• Key Advantage: High cleavage efficiency for amino sugars.

• Limitation: Corrosive and Non-volatile. Requires neutralization (forming salts like NaCl) or drying under vacuum. Causes significant degradation of neutral sugars and total destruction of sialic acids.

Sulfuric Acid (H SO ): The Solubilizer

• Best For: Cellulosic biomass and resistant plant material.

• Mechanism: Often used in the "Saeman Hydrolysis" (two-step):

  • 72% H

    SO at room temperature (swells and solubilizes crystalline cellulose).

  • Dilution to 1M and heating (hydrolyzes glycosidic bonds).

• Key Advantage: The only acid capable of quantitatively releasing glucose from crystalline cellulose.

• Limitation: High salt formation upon neutralization (usually with Ba(OH)

  or CaCO ); degrades uronic acids.

Enzymatic Hydrolysis: The "Scalpel"

• Best For: Specific release of labile modifications (Sialic acids, N-glycans) or fructose-rich polymers (Inulin).

• Mechanism: Substrate-specific cleavage (e.g., PNGase F cleaves GlcNAc-Asn bond; Sialidase cleaves

  -2,3/6/8 linkages).

• Key Advantage: Zero degradation. Preserves modifications like O-acetylation and sulfation.

• Limitation: Expensive, slow, and requires knowledge of the glycan structure to select the correct enzyme.

Decision Matrix: Selecting the Right Condition

Comparative Data: Recovery & Stability

The following table summarizes experimental recovery rates for common monosaccharides under optimized conditions for each acid type.

Monosaccharide Class	Analyte	Standard TFA (2M, 120°C)	Strong HCl (4M, 100°C)	Mild Acid (0.1M, 80°C)	Methanolysis (1M HCl/MeOH)
Neutral Sugars	Glucose (Glc)	95 - 100%	85 - 90%	< 5% (No release)	90 - 95%
Mannose (Man)	95 - 100%	80 - 85%	< 5%	90 - 95%
Fucose (Fuc)	90 - 95%	60 - 70% (Degrades)	< 10%	95%
Amino Sugars	GlcNAc	60 - 80% (Partial)	95 - 100% (as GlcN)*	< 5%	85 - 90%
Acidic Sugars	Neu5Ac (Sialic)	0% (Destroyed)	0% (Destroyed)	90 - 100%	Variable
GlcA (Uronic)	40 - 60% (Lactonization)	30 - 50%	< 5%	85 - 95%

*Note: Strong acid de-N-acetylates GlcNAc to Glucosamine (GlcN). Quantification requires detecting GlcN and calculating back to GlcNAc.

Detailed Experimental Protocols

Protocol A: Standard TFA Hydrolysis (Neutral Sugars)

Target: Glycoproteins, non-cellulosic plant polysaccharides.

• Preparation: Weigh 0.5–2.0 mg of dry sample into a screw-cap glass vial (borosilicate).

• Acid Addition: Add 400 µL of 2M Trifluoroacetic Acid (TFA) .

• Hydrolysis: Seal tightly under N

  atmosphere. Incubate at 120°C for 2 hours in a heating block.

• Termination: Cool to room temperature.

• Evaporation: Evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Add 200 µL of excess methanol and evaporate again (repeat 2x) to remove trace acid. Dissolve final residue in HPLC-grade water.

Protocol B: Strong Acid Hydrolysis (Amino Sugars)

Target: Chitin, Mucins, Bacterial Cell Walls.

• Preparation: Weigh sample into a heavy-walled hydrolysis tube.

• Acid Addition: Add 500 µL of 4M or 6M HCl .

• Hydrolysis: Seal under vacuum or N

  . Incubate at 100°C for 4–6 hours .

  • Critical: Amino sugars are stable, but neutral sugars will degrade significantly.

• Neutralization: Dry under vacuum (HCl is not as volatile as TFA, so vacuum centrifugation is preferred) or neutralize with dilute NaOH if drying is not possible.

• Analysis Note: Calibrate using Glucosamine (GlcN) and Galactosamine (GalN) standards, as the N-acetyl groups are lost.

Protocol C: Mild Acid Hydrolysis (Sialic Acids)

Target: Terminal Sialic Acids (Neu5Ac, Neu5Gc).

• Preparation: Dissolve glycoprotein/sample in water.

• Acid Addition: Add equal volume of 0.2M TFA (Final conc: 0.1M) or use 2M Acetic Acid .

• Hydrolysis: Incubate at 80°C for 1 hour .

• Termination: Cool on ice immediately.

• Processing: Since sialic acids are stable at this concentration, direct injection (after filtration) onto HPAEC-PAD is often possible, or mild drying (lyophilization). Avoid high heat during drying.

Protocol D: Methanolysis (Uronic Acids)

Target: Pectins, Alginates, GAGs.

• Reagent Prep: Prepare 1M HCl in anhydrous Methanol .

• Hydrolysis: Add reagent to dry sample. Incubate at 80°C for 16 hours .

• Mechanism: Cleaves bonds and simultaneously forms methyl-glycosides (protecting the carboxyl group from lactonization).

• Post-Processing: Requires a re-N-acetylation step if amino sugars are present, followed by hydrolysis of the methyl esters (using mild TFA) if free monosaccharides are required for analysis.

Technical Deep Dive: The De-N-acetylation Factor

A common pitfall in amino sugar analysis is the conversion of N-Acetylglucosamine (GlcNAc) to Glucosamine (GlcN).

• The Problem: Under strong acid conditions (HCl or TFA > 2M), the acetyl group on the nitrogen is hydrolyzed.

• The Solution:

  • Quantify as GlcN: Use GlcN standards for calibration. Convert the final mass value back to GlcNAc using the molecular weight ratio (

    ).

  • Re-acetylation: If the analytical method specifically detects GlcNAc (e.g., specific lectins or antibodies), you must chemically re-acetylate the sample using acetic anhydride in bicarbonate buffer after hydrolysis.

Analytical Workflow

References

• Comparison of Hydrolysis Methods (TFA vs HCl)

  • Comparison between Hydrochloric acid and Trifluoroacetic acid in hydrolysis method of exopolysaccharide from Ophiocordyceps sinensis. Ho Chi Minh City Open University Journal of Science.

• Methanolysis vs.

  • Carbohydrate analysis of water-soluble uronic acid-containing polysaccharides... is superior to four other methods.[2] Analytical Biochemistry.[2][3][4][5]

• Optimization of Hydrolysis Conditions

  • Effects of Hydrolysis Condition and Detection Method on the Monosaccharide Composition Analysis. Molecules (MDPI).

• Sialic Acid Stability

  • Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values.[6][7] Molecules (MDPI).

• HPAEC-PAD Analysis Standards

  • Carbohydrate analysis by high-performance anion-exchange chromatography with pulsed amperometric detection (HPAE-PAD). Thermo Fisher Scientific Technical Note.

Sources

• 1. Comparative Analysis of Trifluoracetic Acid Pretreatment for Lignocellulosic Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.wur.nl [research.wur.nl]
• 3. Carbohydrate analysis of water-soluble uronic acid-containing polysaccharides with high-performance anion-exchange chromatography using methanolysis combined with TFA hydrolysis is superior to four other methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Insights into O-Linked N-Acetylglucosamine ([0-9]O-GlcNAc) Processing and Dynamics through Kinetic Analysis of O-GlcNAc Transferase and O-GlcNAcase Activity on Protein Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Reducing Agents for the Conversion of Nitro-Sulfobenzoic Acid

Executive Summary

The reduction of nitro-sulfobenzoic acids (e.g., 3-nitro-4-sulfobenzoic acid, 2-nitro-4-sulfobenzoic acid) to their corresponding amino derivatives is a pivotal transformation in the synthesis of azo dyes, diagnostic agents, and pharmaceutical intermediates (such as 5-aminosalicylic acid analogs).

This guide objectively evaluates three primary reduction methodologies: Catalytic Hydrogenation , Béchamp Reduction (Fe/Acid) , and Sulfide-based Reduction (Zinin) . While catalytic hydrogenation represents the industrial "gold standard" for purity and environmental metrics, chemical reductions offer distinct advantages in selectivity and low-capital implementation. This document provides experimental protocols, mechanistic insights, and decision frameworks to select the optimal route for your specific substrate.

Mechanistic Overview & Chemical Challenges

The Substrate Challenge

Nitro-sulfobenzoic acids present a unique "push-pull" electronic environment. The electron-withdrawing nitro (

), sulfonic ( ), and carboxylic ( ) groups create a highly electron-deficient ring.

• Solubility: The sulfonic acid group confers high water solubility, making extraction into organic solvents difficult. Reactions are best performed in aqueous media or polar solvents.

• Acidity: The molecule is a zwitterion precursor. pH control is critical to prevent salt formation that may inhibit catalyst interaction.

Reaction Pathway

The reduction proceeds through a cascade of intermediates.[1][2] Accumulation of the hydroxylamine intermediate is a known safety hazard (exothermic decomposition) and a source of impurities.

Figure 1: Stepwise reduction pathway. Note that alkaline conditions can trigger the condensation of intermediates into azoxy impurities.

Comparative Analysis of Reducing Agents

Method A: Catalytic Hydrogenation ( / or Raney Ni)

The Gold Standard for Purity and Scale.

• Mechanism: Heterogeneous catalysis involving adsorption of the nitro group onto the metal surface, followed by stepwise hydrogen transfer.

• Best For: Pharmaceutical grade products requiring

  purity; large-scale manufacturing.

• Pros: Clean workup (filtration of catalyst); water as solvent; high atom economy.

• Cons: Requires high-pressure equipment (autoclave); risk of catalyst poisoning by sulfur (if not using Raney Ni); potential for hydro-dehalogenation if halogens are present.

Method B: Béchamp Reduction ( / )

The Robust Classical Approach.

• Mechanism: Single electron transfer (SET) from metallic iron in acidic media (

  or acetic acid).

• Best For: Small-to-medium scale; substrates sensitive to hydrogenation (e.g., containing

  , ); labs lacking high-pressure reactors.

• Pros: Extremely cheap reagents; high selectivity; robust against poisoning.

• Cons: Generates massive iron oxide sludge (

  / ); difficult product isolation from iron salts; environmental disposal costs.

Method C: Sulfide Reduction (Zinin Reduction)

The Selective Alternative.

• Mechanism: Nucleophilic attack by sulfide (

  or ) on the nitro group.

• Best For: Partial reduction of di-nitro compounds (regioselectivity); processes where metal contamination is strictly prohibited.

• Pros: Mild conditions; selective.

• Cons: Evolution of

  gas (toxic); strong odor; requires alkaline conditions which may promote side reactions (azoxy formation).

Performance Data Summary

Feature	Catalytic Hydrogenation ( )	Béchamp Reduction ( )	Sulfide Reduction ( )
Yield	90 - 98%	85 - 95%	70 - 85%
Purity	High (>99%)	Moderate (Iron contamination)	Moderate (Sulfur contamination)
Reaction Time	2 - 6 hours	4 - 12 hours	6 - 24 hours
Temp/Pressure	60-100°C / 5-10 bar	80-100°C / Atm	60-90°C / Atm
Green Metric	Excellent (Water byproduct)	Poor (Iron sludge waste)	Moderate (Sulfide waste)
Selectivity	Low (Reduces alkenes/halides)	High (Tolerates halides)	High (Regioselective)

Detailed Experimental Protocols

Protocol 1: Catalytic Hydrogenation (Recommended)

Adapted from industrial protocols for 5-amino-2-sulfobenzoic acid.

Reagents:

• Substrate: 3-nitro-4-sulfobenzoic acid (0.1 mol)

• Catalyst: Raney Nickel (5% w/w loading) or 5%

  (if sulfur poisoning is not a concern).

• Solvent: Water (adjusted to pH 7-8 with

  to solubilize).

Procedure:

• Preparation: Dissolve 0.1 mol of the nitro-sulfobenzoic acid in 200 mL water. Add 10%

  dropwise until pH reaches 7.5. The solution must be clear (salt form).

• Loading: Transfer solution to a stainless steel autoclave. Add 2.0 g of washed Raney Nickel catalyst.

• Reaction: Purge with

  (3x), then (3x). Pressurize to 8 bar (approx 115 psi) . Heat to 90°C with vigorous stirring (1000 rpm).

• Monitoring: Monitor

  uptake. Reaction is complete when uptake ceases (typically 3-4 hours).

• Workup: Cool to room temperature. Vent

  . Filter catalyst under inert atmosphere (Raney Ni is pyrophoric).

• Isolation: Acidify filtrate with concentrated

  to pH 2.0. The amino-sulfobenzoic acid typically precipitates as a zwitterion. Cool to 4°C, filter, and dry.

Protocol 2: Iron/Acid Reduction (Béchamp)

For labs without high-pressure equipment.

Reagents:

• Substrate: Nitro-sulfobenzoic acid (0.1 mol)

• Reductant: Iron powder (325 mesh, 0.4 mol, excess)

• Catalyst: Acetic acid (5 mL) or dilute

  .

Procedure:

• Activation: In a 500 mL 3-neck flask, suspend iron powder in 100 mL water containing 5 mL acetic acid. Heat to reflux for 15 mins to "etch" the iron surface.

• Addition: Add the nitro-sulfobenzoic acid (dissolved in minimal water) dropwise to the refluxing iron suspension over 1 hour. Caution: Exothermic.

• Reflux: Maintain reflux for 4-6 hours. Monitor by TLC (eluent: n-butanol/acetic acid/water).

• Basification: Cool to 60°C. Add

  until pH 9 to precipitate iron salts as oxides/hydroxides.

• Filtration: Filter the hot slurry through a Celite pad. Wash cake with hot water.

• Isolation: Acidify the clear filtrate to pH 2.0 to precipitate the product.

Decision Framework

Use the following logic flow to select the appropriate method for your application.

Figure 2: Method Selection Decision Tree.

References

• Pelster, H., et al. (1968). Reduction of nitro compounds to amines. US Patent 3,417,090.[3] Link

• Breviglieri, G., et al. (2001).[4] Reduction of 5-Nitrosalicylic Acid in Water to Give 5-Amino-salicylic Acid. Molecules, 6(12), M260. Link

• Wang, J. (2015). Method for preparing 2-amino-4-sulfobenzoic acid. CN Patent 104496863A. Link

• Wisniak, J. (2025).[4] The Reduction of Nitrobenzene by Sodium Sulphide. ResearchGate. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. Béchamp reduction - Wikipedia [en.wikipedia.org]
• 3. US3417090A - Reduction of nitro compounds to amines - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]